molecular formula C11H11NO B8787781 2-(2-methyl-1H-indol-3-yl)acetaldehyde CAS No. 54765-13-8

2-(2-methyl-1H-indol-3-yl)acetaldehyde

Cat. No. B8787781
CAS RN: 54765-13-8
M. Wt: 173.21 g/mol
InChI Key: FFIYRLZKPFMBMQ-UHFFFAOYSA-N
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Description

2-(2-methyl-1H-indol-3-yl)acetaldehyde is an indoleacetaldehyde where acetaldehyde’s methyl hydrogens are replaced by a 2-methyl-1H-indol-3-yl group . It is an intermediate metabolite in the metabolism of tryptophan .

properties

CAS RN

54765-13-8

Product Name

2-(2-methyl-1H-indol-3-yl)acetaldehyde

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

2-(2-methyl-1H-indol-3-yl)acetaldehyde

InChI

InChI=1S/C11H11NO/c1-8-9(6-7-13)10-4-2-3-5-11(10)12-8/h2-5,7,12H,6H2,1H3

InChI Key

FFIYRLZKPFMBMQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=CC=CC=C2N1)CC=O

Origin of Product

United States

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